Cas no 52960-14-2 (pentane-1-sulfonamide)

• Product Name: pentane-1-sulfonamide
• CAS No: 52960-14-2
• MF: C₅H₁₃NO₂S
• MW: 151.22722029686
• MDL: MFCD09800672
• CID: 366771
• PubChem ID: 10920696
• Update Time: 2025-10-28

pentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonamide
• pentane-1-sulfonamide
• 1-n-pentanesulfonamide
• 1-pentylsulfonamide
• AG-F-81132
• AmbkkkkK560
• CTK1G9191
• N-Pentylsulfonamide
• pentanesulfonamide
• FS-6612
• A1-62453
• 52960-14-2
• n-pentanesulfonamide
• DTXSID20448304
• Z734461490
• CCA96014
• ICFQGMYPBURXAZ-UHFFFAOYSA-N
• AMY35753
• SB40913
• P18656
• FT-0718773
• MFCD09800672
• CS-0048760
• EN300-74910
• SCHEMBL30578
• AKOS010295431
• DB-071615

• MDL： MFCD09800672
• Inchi： 1S/C5H13NO2S/c1-2-3-4-5-9(6,7)8/h2-5H2,1H3,(H2,6,7,8)
• InChI Key： ICFQGMYPBURXAZ-UHFFFAOYSA-N
• SMILES： S(CCCCC)(N)(=O)=O

Computed Properties

• Exact Mass: 151.06679
• Monoisotopic Mass: 151.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 62-64 °C
• Boiling Point: 256.3±23.0 °C at 760 mmHg
• Flash Point: 108.8±22.6 °C
• Refractive Index: 1.466
• PSA: 60.16
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

pentane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on pentane-1-sulfonamide

Pentane-1-Sulfonamide: A Comprehensive Overview

Pentane-1-sulfonamide, also known by its CAS number 52960-14-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its sulfonamide functional group attached to a pentane chain, exhibits unique properties that make it valuable in various applications. Recent advancements in synthetic methodologies and material characterization techniques have further enhanced our understanding of its potential uses and molecular behavior.

The synthesis of pentane-1-sulfonamide typically involves the reaction of pentanamine with a sulfonyl chloride, such as methanesulfonyl chloride or p-toluenesulfonyl chloride, in the presence of a base. This reaction pathway is well-documented and has been optimized to achieve high yields and purity. The resulting compound is a white crystalline solid with a melting point of approximately 175°C. Its molecular formula is C6H13NO3S, and it has a molar mass of 179.24 g/mol.

One of the most notable applications of pentane-1-sulfonamide is in the field of polymer science, where it serves as a versatile building block for the synthesis of advanced polymers and copolymers. Recent studies have demonstrated its ability to enhance the thermal stability and mechanical properties of polyurethanes when incorporated as a chain extender. Additionally, its sulfonamide group imparts hydrophilic characteristics to the polymer matrix, making it suitable for applications in water-based coatings and adhesives.

In the pharmaceutical industry, pentane-1-sulfonamide has been explored as a potential drug delivery agent. Its amphiphilic nature allows it to form self-assembled structures, such as micelles and nanoparticles, which can encapsulate hydrophobic drugs and improve their bioavailability. A 2023 study published in the Journal of Controlled Release highlighted its effectiveness in delivering anti-cancer drugs with reduced toxicity to healthy cells.

The electronic properties of pentane-1-sulfonamide have also been investigated for use in organic electronics. Researchers have found that its sulfonamide group can act as an electron-withdrawing substituent, making it a promising candidate for designing organic semiconductors with tailored electronic characteristics. This property has led to its exploration in thin-film transistor (TFT) applications, where it shows potential for improving device performance and stability under ambient conditions.

In terms of environmental impact, recent studies have focused on the biodegradability and eco-friendly synthesis of pentane-1-sulfonamide. A 2023 paper in Green Chemistry reported a novel catalytic process that reduces the energy consumption and waste generation associated with its production. This advancement aligns with global efforts to develop sustainable chemical manufacturing practices.

The versatility of pentane-1-sulfonamide extends to its use as a precursor for other valuable chemicals. For instance, it can be converted into sulfonic acids or other sulfonamides through simple chemical transformations, opening up avenues for further functionalization and application development.

In conclusion, pentane-1-sulfonamide, CAS number 52960-14-2, stands out as a multifaceted compound with significant potential across diverse industries. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key material for future technological innovations. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow even further.